Cas no 1286726-60-0 (3-methyl-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole)

• Product Name: 3-methyl-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole
• CAS No: 1286726-60-0
• MF: C₁₇H₁₆N₄O₂
• MW: 308.334543228149
• CID: 5748391
• PubChem ID: 49744730
• Update Time: 2025-07-08

3-methyl-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• F6064-0070
• VU0530681-1
• SR-01000926743
• (4-(1H-pyrrol-1-yl)phenyl)(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• 1286726-60-0
• 3-methyl-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole
• AKOS024530434
• SR-01000926743-1

• Inchi： 1S/C17H16N4O2/c1-12-18-16(23-19-12)14-10-21(11-14)17(22)13-4-6-15(7-5-13)20-8-2-3-9-20/h2-9,14H,10-11H2,1H3
• InChI Key： LNRWFLWDPRICMB-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(C3C=CC(=CC=3)N3C=CC=C3)=O)C2)=NC(C)=N1

Computed Properties

• Exact Mass: 308.12732577g/mol
• Monoisotopic Mass: 308.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.2Ų

Additional information on 3-methyl-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole

3-Methyl-5-{1-[4-(1H-Pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-Oxadiazole: A Comprehensive Overview

The compound 3-methyl-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole (CAS No. 1286726-60-0) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of 3-methyl-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole is characterized by a combination of functional groups that contribute to its bioactivity. The presence of the oxadiazole ring system is particularly notable, as it is known to enhance the stability and bioavailability of molecules. Additionally, the azetidine moiety introduces rigidity into the structure, which can influence the compound's interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a variety of methodologies, including multi-component reactions and catalytic processes, to construct the complex architecture of 3-methyl-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole. These methods not only ensure high yields but also maintain the integrity of the molecule's functional groups.

The pharmacological profile of this compound has been extensively studied in preclinical models. It has demonstrated potent activity against various disease targets, including cancer and inflammatory conditions. For instance, studies have shown that 3-methyl-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-y}l}-1,2,4-Oxadiazole exhibits selective inhibition of key enzymes involved in tumor progression. Furthermore, its ability to modulate inflammatory pathways makes it a promising candidate for treating chronic inflammatory diseases.

In terms of drug delivery, the compound's physicochemical properties make it suitable for formulation into various dosage forms. Its solubility and permeability characteristics have been optimized through advanced drug delivery systems, ensuring effective absorption and distribution within the body. This has paved the way for potential clinical trials evaluating its efficacy in treating human diseases.

Looking ahead, the development of 3-methyl5-{[4-(pyrrol benzoyl)]azetidin}y}l}-oxadiazole derivatives is expected to expand its therapeutic applications further. Researchers are exploring modifications to enhance its selectivity and reduce potential side effects. Collaborative efforts between academia and industry are also underway to accelerate its translation into clinical practice.